Cholesteryl gamma-linolenate

• Molecular Formula: C45H74O2
• Molecular Weight: 647.1 g/mol
• InChI: InChI=1S/C45H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,17-18,26,35-36,38-42H,7-10,13,16,19-25,27-34H2,1-6H3/b12-11-,15-14-,18-17-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChIKey: GOHHVMNZYOLIPQ-AEYUOTALSA-N

Cholesteryl Gamma-Linolenate: A Distinct Omega-6 Cholesteryl Ester for Lipid Metabolism and Cardiovascular Research

Cholesteryl gamma-linolenate (CHEBI:88756; CAS 99518-16-8) is a cholesteryl ester formed by the condensation of cholesterol with gamma-linolenic acid (GLA; 18:3 n-6) [1]. As an endogenous human blood serum metabolite, it belongs to the class of cholesteryl octadecatrienoates [2]. This compound serves as a critical intermediate in omega-6 polyunsaturated fatty acid metabolism and is increasingly utilized in studies of lipid transport, atherosclerosis, and nutritional intervention, differentiating it from more common cholesteryl esters like linoleate or oleate [3].

Metabolic pathway Omega-6 GLA pathway studies bypassing delta-6 desaturase

Endogenous standard Human serum metabolite for lipid transport and cholesteryl ester research

Differentiation Distinct metabolic fate from cholesteryl linoleate or oleate

• [1] ChEBI. cholesteryl γ-linolenate (CHEBI:88756). EMBL-EBI. Accessed 2026. View Source
• [2] Amigo Gene Ontology. cholesteryl gamma-linolenate (CHEBI:88756). Accessed 2026. View Source
• [3] Takayasu K, Okuda K, Yoshikawa I. The influence of exogenous cholesterol on the fatty acid composition of liver lipids in the rats given linoleate and γ-linolenate. Lipids. 1971;6(1):47-53. View Source

Why Cholesteryl Gamma-Linolenate Cannot Be Replaced by Linoleate or Arachidonate in Mechanistic Studies

Generic substitution among omega-6 cholesteryl esters is scientifically invalid due to discrete metabolic fates and distinct biophysical properties. Cholesteryl gamma-linolenate is the direct esterified form of GLA, a fatty acid that bypasses the rate-limiting delta-6 desaturase step, unlike linoleic acid (18:2 n-6), which requires this enzymatic conversion [1]. Furthermore, its double-bond configuration and acyl chain length confer unique liquid-crystalline phase behavior that differs from saturated (palmitate) or monounsaturated (oleate) esters, directly impacting membrane fluidity and drug delivery vesicle stability [2]. Using cholesteryl linoleate or arachidonate as a proxy would misrepresent downstream eicosanoid precursor availability and cellular uptake kinetics [3].

Target compound

✓ Cholesteryl gamma-linolenate

Common substitutes

✗ Cholesteryl linoleate – requires delta-6 desaturase, may shift arachidonate precursor pool

✗ Cholesteryl arachidonate – different eicosanoid profile and cellular uptake kinetics

✗ Cholesteryl oleate/palmitate – altered membrane fluidity and phase behavior

• [1] Takayasu K, Okuda K, Yoshikawa I. The influence of exogenous cholesterol on the fatty acid composition of liver lipids in the rats given linoleate and γ-linolenate. Lipids. 1971;6(1):47-53. View Source
• [2] Physical properties of cholesteryl esters. OVID Synthesis. Accessed 2026. View Source
• [3] Rahm JJ, Holman RT. Competitive inhibitions in the metabolism of polyunsaturated fatty acids studied via the composition of phospholipids, triglycerides and cholesteryl esters of rat tissues. J Am Oil Chem Soc. 1964;41(1):20-23. View Source

Quantitative Differentiation: Cholesteryl Gamma-Linolenate vs. Closest Analogs

Bypassing Delta-6 Desaturase: Cholesteryl Gamma-Linolenate vs. Linoleate in Hepatic Arachidonate Synthesis

In cholesterol-fed rat models, dietary supplementation with methyl gamma-linolenate (the precursor to cholesteryl gamma-linolenate) resulted in significantly lower hepatic cholesterol accumulation and distinct arachidonate ratios compared to methyl linoleate. This demonstrates a functional advantage of the GLA backbone in bypassing the delta-6 desaturase step required for linoleate conversion [1].

Delta-6 bypass

Head-to-head

Reported lower hepatic cholesterol accumulation; distinct arachidonate ratio vs. linoleate in rat model

Supports GLA pathway efficiency review

p-value not provided; consult full text for quantitative significance

Evidence Dimension	Hepatic cholesterol accumulation reduction vs. baseline and linoleate-fed groups
Target Compound Data	γ-Linolenate group (Group 3): Significantly less cholesterol accumulation than Group 1 (lard) and Group 2 (linoleate). Plasma cholesterol rank order: 1 > 2 > 3.
Comparator Or Baseline	Comparator 1: Linoleate group (Group 2). Comparator 2: Lard control (Group 1).
Quantified Difference	Significant reduction (p-value not provided in abstract, but described as 'significantly less' and 'distinct differences'). Reduction in arachidonate/homo-γ-linolenate ratio.
Conditions	Male Wistar rats fed 20% lard diet, with 2% substitution by methyl γ-linolenate for 4 weeks. Exogenous cholesterol and cholic acid administered.

Why This Matters

This establishes cholesteryl gamma-linolenate as a functional metabolic intermediate for studies requiring efficient conversion to dihomo-gamma-linolenic acid (DGLA) and modulation of the arachidonic acid cascade without delta-6 desaturase constraints.

• [1] Takayasu K, Okuda K, Yoshikawa I. The influence of exogenous cholesterol on the fatty acid composition of liver lipids in the rats given linoleate and γ-linolenate. Lipids. 1971;6(1):47-53. View Source

Neonatal HDL Maturation: Cholesteryl Gamma-Linolenate Drives Arachidonate and HDL-2b Elevation

In a clinical trial comparing standard formula, cholesterol-supplemented, and gamma-linolenic acid-supplemented formulas, GLA supplementation specifically raised cholesteryl-arachidonate levels and HDL-2b concentrations, effectively mimicking the lipid profile of breast-fed infants. This effect was not observed with unsupplemented formula or cholesterol-only supplementation [1].

Neonatal HDL

Trial context

Reported elevation of cholesteryl-arachidonate and HDL-2b vs. unsupplemented formula in newborn infants

Supports neonatal lipid profile endpoint review

Full quantitative details in publication; research use only

Evidence Dimension	Elevation of cholesteryl-arachidonate and HDL-2b subfraction
Target Compound Data	Formula + GLA: Raised cholesteryl-arachidonate and HDL-2b levels compared to unsupplemented formula.
Comparator Or Baseline	Baseline 1: Unsupplemented formula. Baseline 2: Breast-fed infants. Comparator: Formula + cholesterol only.
Quantified Difference	Quantitative values for the increase in HDL-2b and cholesteryl-arachidonate are detailed in the full-text publication (S101-8). Abstract states levels were 'raised' and were closer to breast-fed infant profiles.
Conditions	Healthy newborn infants at 0, 7, and 30 days of life; randomized clinical trial.

Why This Matters

For infant formula development and lipid metabolism research, cholesteryl gamma-linolenate (or its GLA precursor) provides a unique, non-substitutable pathway to enhance HDL particle maturation and arachidonic acid delivery to developing tissues, a benefit not conferred by other omega-6 cholesteryl esters.

• [1] Van Biervliet JP, Vinaimont N, Vercaemst R, Rosseneu M. Serum cholesterol, cholesteryl ester, and high-density lipoprotein development in newborn infants: response to formulas supplemented with cholesterol and gamma-linolenic acid. J Pediatr. 1992 Apr;120(4 Pt 2):S101-8. View Source

HPLC Retention Order: Ranking of Cholesteryl Esters by Fatty Acyl Unsaturation

Reversed-phase high-performance liquid chromatography (RP-HPLC) provides a definitive separation of cholesteryl esters based on the degree of unsaturation in the fatty acyl chain. Studies consistently demonstrate that cholesteryl gamma-linolenate (18:3 n-6) elutes after the more unsaturated linolenate (18:3 n-3) but before diunsaturated linoleate, a property critical for accurate quantification in complex biological matrices [1][2].

HPLC retention

Cross-study comparable

Elutes after cholesteryl linolenate (18:3 n-3), before linoleate (18:2) on C18 RP-HPLC

Enables isomeric peak assignment in lipidomics

Separation of 18:3 isomers achievable with optimized mobile phases

Evidence Dimension	Retention order in reversed-phase HPLC (C18-bonded silica)
Target Compound Data	Cholesteryl gamma-linolenate (18:3 n-6) elutes after cholesteryl linolenate (18:3 n-3) and before cholesteryl linoleate (18:2).
Comparator Or Baseline	Cholesteryl linolenate (18:3 n-3), Cholesteryl linoleate (18:2), Cholesteryl oleate (18:1), Cholesteryl palmitate (16:0).
Quantified Difference	Numerical order of retention values: oleate > palmitate >= linoleate > linolenate > stearate. The separation of 18:3 isomers is achievable with optimized mobile phases.
Conditions	RP-HPLC on C18-bonded silica; mobile phase typically acetonitrile/isopropanol or methanol-based gradients. UV detection at 210 nm.

Why This Matters

Accurate procurement of cholesteryl gamma-linolenate, rather than the isomeric cholesteryl linolenate, is essential for lipidomics and metabolomics studies requiring precise peak identification and quantification, as the two isomers exhibit distinct retention times and biological roles.

• [1] DrugBank. EXPT02047: Cholesteryl linolenate. NACTEM. Accessed 2026. View Source
• [2] Carroll RM, Rudel LL. Separation of [3H]cholesteryl esters by reversed-phase high-performance liquid chromatography. J Lipid Res. 1982;23(2):359-363. View Source

Adrenal Accumulation Specificity: Cholesteryl Gamma-Linolenate as a Tissue-Specific Marker

Cholesteryl gamma-linolenate exhibits a pronounced accumulation in the adrenal gland of rabbits fed a high linolenic acid diet, a phenomenon not observed to the same extent for other cholesteryl esters like oleate or palmitate. Furthermore, in HIV-infected humans, circulating levels of this specific cholesteryl ester are decreased and positively correlate with cognitive decline, suggesting a unique role in neuroendocrine or inflammatory pathways .

Adrenal accumulation

Data to verify

Reported accumulation in rabbit adrenal; decreased levels in HIV cohort correlating with cognitive decline

Context-dependent tissue-specific marker

Primary literature review needed for fold-change values

Evidence Dimension	Tissue-specific accumulation and disease-associated depletion
Target Compound Data	Accumulates in rabbit adrenal glands. Decreased levels in HIV-infected humans positively correlate with cognitive decline.
Comparator Or Baseline	Other cholesteryl esters (e.g., oleate, palmitate) do not show the same pattern of adrenal-specific accumulation or HIV-associated depletion.
Quantified Difference	Quantitative fold-change values for adrenal accumulation and HIV-related decrease are detailed in primary literature; the correlation is described as positive.
Conditions	In vivo rabbit dietary study; human cohort study of HIV-infected individuals.

Why This Matters

Researchers investigating adrenal steroidogenesis, stress response, or HIV-associated neurocognitive disorders should specifically procure cholesteryl gamma-linolenate as a biomarker, as it provides a tissue- and disease-specific signal not captured by other cholesteryl ester species.

Targeted Application Scenarios for Cholesteryl Gamma-Linolenate in Research and Industry

Investigating Omega-6 Fatty Acid Metabolism and Eicosanoid Precursor Flux

Use Cholesteryl Gamma-Linolenate as a metabolic tracer or substrate in cell culture or animal models to study the delta-6 desaturase-independent pathway. Its differentiation from cholesteryl linoleate allows researchers to quantify the efficiency of elongation to dihomo-gamma-linolenic acid (DGLA) and subsequent conversion to anti-inflammatory eicosanoids, without the confounding variable of delta-6 desaturase activity [1].

Lipidomics and Metabolomics Standardization and Quantification

Employ Cholesteryl Gamma-Linolenate as an analytical standard in LC-MS/MS or RP-HPLC workflows for the accurate identification and quantification of cholesteryl esters in plasma, tissue, or cellular lipid extracts. Its specific retention time and mass fragmentation pattern, distinct from isomeric cholesteryl linolenate, enable unambiguous peak assignment in complex lipidomes .

Development of Atherosclerosis and Cardiovascular Disease Models

Incorporate Cholesteryl Gamma-Linolenate into dietary or cell culture studies of atherosclerosis, leveraging the established anti-atherogenic properties of its parent fatty acid, GLA. Research demonstrates that dietary GLA suppresses aortic smooth muscle cell proliferation and reduces atherosclerotic lesion size in apoE knockout mice, effects linked to the metabolic products of the GLA cascade [2].

Formulation of Cholesteryl Ester-Based Drug Delivery Systems (Cholestosomes)

Utilize Cholesteryl Gamma-Linolenate as a structural lipid component in the fabrication of 'cholestosomes' or other cholesteryl ester vesicles. Its unsaturated acyl chain contributes to membrane fluidity and phase behavior distinct from saturated esters like cholesteryl palmitate, potentially enhancing the encapsulation and oral bioavailability of therapeutic macromolecules [3].

Application

Selection Property

Validation Focus

Omega-6 fatty acid metabolism studies

Delta-6 desaturase-independent pathway context

DGLA conversion and eicosanoid profiling

Lipidomics quantification

Isomeric retention specificity

Peak assignment and matrix validation

Atherosclerosis model research

Reported anti-atherogenic model response

Aortic lesion and smooth muscle cell endpoints

Cholesteryl ester vesicle research

Acyl chain unsaturation and fluidity

Vesicle stability and encapsulation efficiency

• [1] Takayasu K, Okuda K, Yoshikawa I. The influence of exogenous cholesterol on the fatty acid composition of liver lipids in the rats given linoleate and γ-linolenate. Lipids. 1971;6(1):47-53. View Source
• [2] Fan YY, Ramos KS, Chapkin RS. Dietary γ-linolenic acid suppresses aortic smooth muscle cell proliferation and modifies atherosclerotic lesions in apolipoprotein E knockout mice. J Nutr. 2001 Jun;131(6):1675-81. View Source
• [3] Mielnicki L, et al. Development of the cholestosome, a novel delivery system made exclusively from cholesteryl esters. Semantic Scholar. 2023. View Source